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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethyl alcohol

Cat. No.: B1293700

This technical guide provides a comprehensive overview of 3,4-Dimethoxyphenethyl alcohol,
also known as homoveratryl alcohol, tailored for researchers, scientists, and professionals in
drug development. This document details its chemical and physical properties, experimental
protocols, and known biological activities, presenting a thorough resource for laboratory and
research applications.

Core Chemical and Physical Properties

3,4-Dimethoxyphenethyl alcohol is a substituted phenylethanol with the chemical formula
C10H1403.[1][2][3][4][5][6] Its CAS Registry Number is 7417-21-2.[1][2][3][4][5][6] This
compound is a valuable intermediate in organic synthesis and has been explored for its
potential biological activities.[7]

Physicochemical Data

A summary of the key physicochemical properties of 3,4-Dimethoxyphenethyl alcohol is
presented in the table below for easy reference and comparison.
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Property Value Source(s)
CAS Number 7417-21-2 [11[2][3][41[5]16]
Molecular Formula C10H1403 [L]21[3][4][5][6]
Molecular Weight 182.22 g/mol [L131[7118]
Appearance Light yellow powder/solid [4]

Odor Odorless [4]

Melting Point 44 - 49 °C [71[9]

Boiling Point 172 - 174 °C at 17 mmHg [7]

Flash Point > 110 °C (> 230 °F)

- Soluble in organic solvents
Solubility [10]
such as ethanol and ether.

1.157 g/mL at 25 °C (for the
Density related 3,4-Dimethoxybenzyl [10]
alcohol)

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving 3,4-
Dimethoxyphenethyl alcohol, including its synthesis and a representative reaction.

Synthesis of 3,4-Dimethoxyphenethyl Alcohol

A common method for the synthesis of 3,4-Dimethoxyphenethyl alcohol involves the
reduction of 3,4-dimethoxyacetophenone. The following protocol is a representative example of
such a reduction using catalytic hydrogenation.

Materials:
¢ 3,4-dimethoxyacetophenone

o Raney nickel catalyst
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e Hydrogen gas

e Aqueous medium

e High-pressure reactor
Procedure:

 In a high-pressure reactor, a solution of 3,4-dimethoxyacetophenone in an agueous medium
is prepared.

e Raney nickel catalyst is added to the mixture.
e The reactor is sealed and purged with hydrogen gas.

e The reaction mixture is heated to a temperature between 50-100 °C and pressurized with
hydrogen to 5-10 bar.

e The mixture is agitated vigorously to ensure efficient contact between the reactants and the
catalyst.

e The reaction is monitored by measuring hydrogen consumption. The reaction is typically
complete within 7 hours.

» After the reaction is complete, the reactor is cooled, and the hydrogen pressure is released.
e The catalyst is removed by filtration.

e The filtrate is concentrated under reduced pressure to yield 1-(3,4-dimethoxyphenyl)ethanol
as a viscous oil.

Representative Reaction: Synthesis of 3,4-
Dimethoxyphenethyl sulfamate

This protocol details the synthesis of a sulfamate derivative from 3,4-Dimethoxyphenethyl
alcohol, illustrating a common transformation of the hydroxyl group.

Materials:
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e 3,4-Dimethoxyphenethyl alcohol

e Sodium hydride (60% dispersion in oil)
e Anhydrous Dimethylformamide (DMF)
o Sulfamoyl chloride

e Diethyl ether (Et20)

» Saturated brine solution

e Potassium carbonate (K2COs)

o Ethyl acetate (EtOAC)

e Hexane

Procedure:

o A suspension of sodium hydride (0.09 mol) in 40 mL of anhydrous DMF is prepared in a flask
under an argon atmosphere and cooled to 0-5 °C.

o A solution of 3,4-Dimethoxyphenethyl alcohol (5.0 g, 0.027 mol) in 12 mL of DMF is added
dropwise to the sodium hydride suspension.

e The resulting mixture is stirred for 20 minutes under argon.

o Sulfamoyl chloride (3.54 g, 0.03 mol) is added portion-wise to the suspension at 0-5 °C.
« After stirring for an additional 20 minutes, the reaction mixture is poured into ice water.
e The aqueous mixture is extracted twice with diethyl ether.

e The combined organic layers are washed with saturated brine, dried over potassium
carbonate, and concentrated in vacuo.

e The resulting crude solid is recrystallized from ethyl acetate/hexane to yield the pure 3,4-
Dimethoxyphenethyl sulfamate.[11]
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Biological Activity and Signaling Pathways

While direct studies on the biological activity of 3,4-Dimethoxyphenethyl alcohol are limited,
research on structurally related compounds provides insights into its potential pharmacological
effects. Derivatives of similar phenylpropanoids have demonstrated anti-inflammatory
properties.[12][13] A plausible mechanism for this anti-inflammatory action is the inhibition of
the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-kB) signaling pathway.
[2][3] The NF-kB pathway is a critical regulator of the inflammatory response, controlling the
expression of pro-inflammatory genes.[2][8]

Putative Signaling Pathway: Inhibition of NF-kB

The following diagram illustrates the canonical NF-kB signaling pathway, a likely target for the
anti-inflammatory effects of 3,4-Dimethoxyphenethyl alcohol and its derivatives. The pathway
is initiated by pro-inflammatory stimuli, leading to the activation of the IKK complex, which in
turn phosphorylates IkBa. This phosphorylation targets IkBa for ubiquitination and subsequent
degradation by the proteasome, releasing the NF-kB dimer (p50/p65) to translocate to the
nucleus and activate the transcription of inflammatory genes.
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Caption: Canonical NF-kB Signaling Pathway.

Safety and Handling

»| DNA

3,4-Dimethoxyphenethyl alcohol is a combustible solid.[7] Standard laboratory safety

precautions should be observed when handling this chemical. This includes wearing

appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab

coat. Handling should be done in a well-ventilated area to avoid inhalation of dust. Avoid

contact with skin and eyes. In case of fire, use extinguishing media appropriate for the

surrounding environment.

This technical guide serves as a foundational resource for researchers and professionals

working with 3,4-Dimethoxyphenethyl alcohol. The provided data and protocols are intended

to facilitate its safe and effective use in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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